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Compound of Interest

Compound Name: Hydroquinidine4-chlorobenzoate
Cat. No.: B1237922
Get Quote
\ J

Compound Profile & Significance

¢ Chemical Name: (1S,3R,4S,8R,9S)-10,11-Dihydro-6'-methoxycinchonan-9-yl 4-
chlorobenzoate

CAS Number: 113162-02-0[1][2][3][4]

Molecular Formula:

[LI[21[3]14]

Molecular Weight: 464.99 g/mol

Physical State: White to off-white crystalline solid

Melting Point: 102-105 °C [1][3]

Research Context: This compound functions primarily as a pseudo-enantiomeric ligand to
Hydroquinine derivatives. In drug development, it is used to induce chirality in achiral olefins or
to resolve racemic mixtures via acyl transfer mechanisms.
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Diagnostic Spectroscopic Data

Researchers should use the following diagnostic signals to confirm structure and purity. The
data distinguishes the ester product from the unreacted Hydroquinidine starting material and
the 4-chlorobenzoic acid byproduct.

A. Nuclear Magnetic Resonance ( H NMR)

Solvent:

| Frequency: 400 MHz (Reference)

The most critical indicator of successful synthesis is the acylation shift of the H-9 proton.
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. Sl . . Diagnostic
Assignment Multiplicity Integration i
ote
» Ppm)
Ortho to ester
Aromatic Doublet (
8.00 — 8.05 2H carbonyl (AA'BB'
(Benzoate) H
2) system).
Meta to ester
Aromatic Doublet ( carbonyl
7.40-7.45 2H .
(Benzoate) Hz) (overlaps with
quinoline).
Characteristic
o downfield
Quinoline H-2' 8.70-8.75 Doublet 1H _
heteroaromatic
proton.
Often overlaps
Quinoline H-8' 7.95-8.00 Doublet 1H with benzoate
signals.
Quinoline H-5' 7.30-7.40 Multiplet 1H
CRITICAL: Shifts
downfield from
H-9 (Chiral Doublet (
6.65—-6.75 1H ~5.6 ppm
Center) H
2) (alcohol) upon
esterification.
] Standard 6'-
Methoxy (-OMe) 3.95-4.00 Singlet 3H
methoxy marker.
Quinuclidine ) Bridgehead and
2.60 —3.20 Multiplet ~5H ]
Core ring protons.
Distinguishes
Ethyl Group ( ) Hydroquinidine
1.45-1.60 Multiplet 2H o
) from Quinidine

(vinyl).
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Ethyl Group (

)

0.85-0.95

Terminal methyl
of the ethyl side
chain.

Expert Insight: If you observe a broad singlet at

5.2-5.6 ppm, your reaction is incomplete (presence of unreacted Hydroquinidine -OH). If you
observe a broad singlet >10.0 ppm, you have residual 4-chlorobenzoic acid.

B. Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or Thin Film

Wavenumber (

. . Structural
Functional Group Intensity
) Correlate
Confirming Signal.
Ester C=0 1715 - 1725 Strong Absent in starting
material.
Aromatic rings
C-H Stretch (Ar) 3050 — 3100 Weak (Quinoline +
Benzoate).
) Quinuclidine cage and
C-H Stretch (Alk) 2850 — 2960 Medium
ethyl group.
) Quinoline ring skeletal
C=C/C=N 1620, 1590 Medium -
vibrations.
C-O-C Stretch 1260 — 1280 Strong Ester C-O stretch.
C-ClI Stretch 1090 — 1100 Medium Aryl chloride marker.

C. Mass Spectrometry (ESI-MS)

Mode: Positive lonization

e Molecular lon
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:465.2 m/z

 |sotope Pattern: The presence of Chlorine results in a characteristic 3:1 ratio between the M
(465.2) and M+2 (467.2) peaks.[5][6][7]

o Fragmentation: Loss of the 4-chlorobenzoate group may yield the hydroquinidine
carbocation fragment (~327 m/z).

Synthesis & Characterization Workflow

The following protocol ensures the generation of the spectroscopic data described above. This
method minimizes the formation of the "pseudo-dimer" impurity.

Experimental Protocol

o Reagents: Dissolve Hydroquinidine (1.0 eq) in anhydrous

Base: Add Triethylamine (

, 2.0 eq) and catalytic DMAP (0.1 eq).

Acylation: Dropwise addition of 4-chlorobenzoyl chloride (1.1 eq) at 0°C.

Workup: Quench with saturated

. Wash organic layer with water and brine.

Purification: Recrystallization from Ethanol/Hexane or Flash Chromatography (
:MeOH 95:5).

Validation Logic Flow (DOT Diagram)

The following diagram illustrates the logical decision tree for validating the product using the
data provided.
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Crude Product Isolated

Step 1: FT-IR Analysis
Check 1720 cm-1

Is C=0 present?

Yes (Strong)

Step 2: 1H NMR (CDCI3)
Check H-9 Shift

No (Weak/Absent)

Is H-9 at > 6.5 ppm?

H-9 at ~6.7 ppm

Extra COOH signal [," A A" aromatic

H-9 at ~5.6 ppm

Impurity: Hydrolyzed Acid

VALIDATED STRUCTURE Impurity: Unreacted Alcohol

(Broad COOH >10 ppm) Hydroquinidine 4-chlorobenzoate (Broad OH ~3400 cm-1)

Click to download full resolution via product page

Caption: Logical workflow for structural verification using IR and NMR checkpoints.
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Troubleshooting Common Spectral Anomalies

Observation Root Cause Remediation

This compound may exhibit

rotamers due to restricted
Split peaks in NMR Rotamers rotation around the ester bond.

Run NMR at 50°C to coalesce

peaks.

Ethanol (recrystallization
solvent) or Triethylamine

Extra Triplet at 1.2 ppm Residual Solvent ]
(base). Dry under high vacuum
>12h.
is wet. Shake NMR tube with
Broad peak at 1.6 ppm Water anhydrous
and refilter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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